Cas no 86385-53-7 (Butanoic acid, 3-oxo-, 6-hydroxyhexyl ester)
86385-53-7 structure
Product Name:Butanoic acid, 3-oxo-, 6-hydroxyhexyl ester
CAS No:86385-53-7
MF:C10H18O4
MW:202.247523784637
CID:661803
PubChem ID:20478700
Update Time:2025-04-19
Butanoic acid, 3-oxo-, 6-hydroxyhexyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3-oxo-, 6-hydroxyhexyl ester
- 6-hydroxyhexyl 3-oxobutanoate
- AFNDKDNUFJJTRN-UHFFFAOYSA-N
- SCHEMBL11178958
- acetoacetic acid 6-hydroxyhexyl ester
- 86385-53-7
- DTXSID40607754
-
- Inchi: 1S/C10H18O4/c1-9(12)8-10(13)14-7-5-3-2-4-6-11/h11H,2-8H2,1H3
- InChI Key: AFNDKDNUFJJTRN-UHFFFAOYSA-N
- SMILES: O(C(CC(C)=O)=O)CCCCCCO
Computed Properties
- Exact Mass: 202.12050905g/mol
- Monoisotopic Mass: 202.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 63.6Ų
Butanoic acid, 3-oxo-, 6-hydroxyhexyl ester Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
86385-53-7 (Butanoic acid, 3-oxo-, 6-hydroxyhexyl ester) Related Products
- 2052-15-5(Butyl 4-oxopentanoate)
- 4949-44-4(Ethyl 3-oxopentanoate)
- 13984-57-1(Ethyl 5-oxohexanoate)
- 7152-15-0(Ethyl isobutyrylacetate)
- 22502-03-0(2-Methoxyethyl acetoacetate)
- 539-88-8(Ethyl levulinate)
- 105-50-0(Diethyl 3-oxopentanedioate)
- 3249-68-1(Ethyl butyrylacetate)
- 30414-53-0(Methyl 3-oxopentanoate)
- 1830-54-2(Dimethyl acetone-1,3-dicarboxylate)
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